Cas no 2171175-91-8 (3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid)

• Product Name: 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid
• CAS No: 2171175-91-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6362016
• PubChem ID: 165567220
• Update Time: 2025-11-06

3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid
• 3-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-2,2-dimethylpropanoic acid
• 2171175-91-8
• EN300-1579876

• Inchi： 1S/C26H32N2O5/c1-16(2)22(13-23(29)27-15-26(3,4)24(30)31)28-25(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,13-15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t22-/m0/s1
• InChI Key： HUPFOQFPLIAHFF-QFIPXVFZSA-N
• SMILES： O(C(N[C@@H](CC(NCC(C(=O)O)(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 685
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 105Ų

Additional information on 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid

Comprehensive Analysis of 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid (CAS No. 2171175-91-8)

In the rapidly evolving field of peptide synthesis and pharmaceutical research, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid (CAS No. 2171175-91-8) has emerged as a critical building block. This compound, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in solid-phase peptide synthesis (SPPS). Its unique structural features, including the Fmoc group and 2,2-dimethylpropanoic acid moiety, make it indispensable for researchers aiming to design novel therapeutic peptides.

The Fmoc-protecting group is widely recognized for its stability under basic conditions and ease of removal, making it a preferred choice in modern peptide chemistry. With the growing demand for custom peptide synthesis and drug discovery, this compound has garnered significant attention. Researchers frequently search for terms like "Fmoc amino acid applications" or "CAS 2171175-91-8 uses", highlighting its relevance in academic and industrial settings. Its compatibility with automated synthesizers further enhances its utility in high-throughput screening.

One of the most discussed topics in peptide research is the optimization of side-chain protection strategies. Here, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid offers distinct advantages due to its sterically hindered structure, which minimizes unwanted side reactions. This aligns with the increasing focus on green chemistry and sustainable synthesis, as it reduces the need for excessive purification steps. Searches for "eco-friendly peptide synthesis" or "efficient Fmoc deprotection" often lead to discussions involving this compound.

Another hot topic is the role of non-natural amino acids in expanding the chemical space of bioactive peptides. The 4-methylpentanamido and 2,2-dimethylpropanoic acid components of this compound provide unique conformational constraints, enabling the design of peptides with enhanced target specificity and metabolic stability. This is particularly relevant in the context of cancer therapeutics and GPCR-targeted drugs, where precision engineering is paramount.

From a technical standpoint, the compound's CAS No. 2171175-91-8 serves as a crucial identifier for procurement and regulatory compliance. Laboratories prioritizing reproducibility and quality control emphasize the importance of sourcing high-purity derivatives. Frequently asked questions like "How to store Fmoc-amino acid derivatives?" or "Best solvents for CAS 2171175-91-8" reflect practical concerns in daily lab workflows. Proper storage under inert conditions and the use of aprotic solvents are commonly recommended.

In conclusion, 3-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-2,2-dimethylpropanoic acid represents a cornerstone in peptide science. Its multifaceted applications—from antibody-drug conjugates (ADCs) to peptide vaccines—underscore its versatility. As the scientific community continues to explore personalized medicine and next-generation biologics, this compound will undoubtedly remain at the forefront of innovation.